Cas no 1355215-59-6 ((5-Methyl-6-methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: (5-Methyl-6-methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 1355215-59-6
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5149966
• Update Time: 2025-05-22

(5-Methyl-6-methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-6-methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• Carbamic acid, N-[[5-methyl-6-(methylthio)-3-pyridinyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H20N2O2S/c1-9-6-10(7-14-11(9)18-5)8-15-12(16)17-13(2,3)4/h6-7H,8H2,1-5H3,(H,15,16)
• InChI Key： MLBDLCAAZQSUJF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC(C)=C(SC)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (5-Methyl-6-methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

Comprehensive Overview of (5-Methyl-6-methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355215-59-6)

The compound (5-Methyl-6-methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355215-59-6) is a specialized organic intermediate with significant relevance in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core modified with methylsulfanyl and tert-butyl carbamate groups, makes it a valuable building block for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection formulations.

In recent years, the demand for high-purity intermediates like CAS 1355215-59-6 has surged, driven by advancements in precision medicine and sustainable agriculture. The compound’s structural versatility allows for modifications that align with modern green chemistry principles, a topic gaining traction in scientific communities. Its tert-butyl ester group, in particular, offers stability during synthetic processes, addressing common challenges in peptide coupling and protecting group strategies.

From a synthetic chemistry perspective, (5-Methyl-6-methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester serves as a precursor for heterocyclic derivatives, which are pivotal in designing kinase inhibitors and antimicrobial agents. Its methylsulfanyl moiety enhances electron density, facilitating cross-coupling reactions—a hot topic in catalysis research. These attributes make it a frequent subject in patent literature and academic publications, especially in studies exploring structure-activity relationships (SAR).

The compound’s physicochemical properties, such as moderate lipophilicity and solubility in polar aprotic solvents, further broaden its utility in high-throughput screening (HTS) platforms. Laboratories focusing on fragment-based drug design often prioritize such intermediates to accelerate lead optimization. Additionally, its compatibility with microwave-assisted synthesis aligns with the industry’s shift toward energy-efficient methodologies.

Quality control of CAS 1355215-59-6 involves rigorous analytical validation, including HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines. This emphasis on purity resonates with the growing consumer interest in traceability and supply chain transparency—a trend amplified by the rise of blockchain technology in chemical logistics.

In conclusion, (5-Methyl-6-methylsulfanyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester exemplifies the intersection of innovation and practical application in modern chemistry. Its role in advancing targeted therapies and eco-friendly agrochemicals underscores its importance in addressing global challenges like drug resistance and food security.